Cas no 1363382-86-8 (methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate)

• Product Name: methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate
• CAS No: 1363382-86-8
• MF: C₁₀H₉IN₂O₂
• MW: 316.095134496689
• CID: 4591113
• PubChem ID: 71307656
• Update Time: 2025-06-11

methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate
• METHYL 3-IODO-2-METHYL-1H-INDAZOLE-6-CARBOXYLATE
• SB19861
• CS-0057214
• METHYL 3-IODO-2-METHYLINDAZOLE-6-CARBOXYLATE
• P12635
• 1363382-86-8
• Methyl 3-iodo-2-methyl-2,3-dihydro-1H-indazole-6-carboxylate
• methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate

• Inchi： 1S/C10H9IN2O2/c1-13-9(11)7-4-3-6(10(14)15-2)5-8(7)12-13/h3-5H,1-2H3
• InChI Key： LPEWVGQHFLWWPQ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(C(OC)=O)=C2)=C(I)N1C

Computed Properties

• Exact Mass: 315.97088g/mol
• Monoisotopic Mass: 315.97088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate

Comprehensive Overview of Methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate (CAS No. 1363382-86-8)

Methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate (CAS No. 1363382-86-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the indazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both iodo and methyl carboxylate functional groups in its structure makes it a valuable intermediate for the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for indazole derivatives has surged due to their potential applications in targeting various diseases, including cancer, inflammation, and neurological disorders. Researchers are particularly interested in methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate because of its unique structural features, which allow for further modifications to enhance bioavailability and target specificity. The iodo substituent, for instance, is often utilized in cross-coupling reactions, a popular method in modern synthetic chemistry for building complex molecular architectures.

The compound's CAS number 1363382-86-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. This is especially important for researchers and manufacturers who need to maintain precise records of chemical entities. The growing interest in indazole-based compounds has also led to an increase in searches for related terms such as "indazole synthesis," "iodo-indazole applications," and "methyl carboxylate derivatives," reflecting the compound's relevance in contemporary research.

One of the key advantages of methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate is its versatility in medicinal chemistry. It can act as a precursor for the development of kinase inhibitors, which are crucial in cancer therapy. Kinases play a pivotal role in cell signaling, and their dysregulation is often associated with tumor growth. By incorporating this compound into drug design, researchers can explore new avenues for treating resistant forms of cancer, a topic that has become a hot-button issue in the medical community.

Another area where this compound shows promise is in the development of anti-inflammatory agents. The indazole core is known to interact with various inflammatory pathways, making it a valuable scaffold for designing novel therapeutics. With the rise of autoimmune diseases and chronic inflammation, the search for effective treatments has intensified, and methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate is poised to contribute to this field.

From a synthetic perspective, the compound's iodo group offers opportunities for further functionalization via palladium-catalyzed reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions are widely used in the pharmaceutical industry to create carbon-carbon bonds, enabling the construction of complex molecules with high precision. The methyl carboxylate moiety, on the other hand, can be hydrolyzed to the corresponding carboxylic acid, providing another handle for derivatization.

In the context of green chemistry, researchers are increasingly exploring sustainable methods for synthesizing indazole derivatives. The use of methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate in eco-friendly reactions, such as microwave-assisted or flow chemistry, aligns with the global push toward reducing the environmental impact of chemical manufacturing. This trend is reflected in the growing number of searches for "green synthesis of heterocycles" and "sustainable pharmaceutical intermediates."

Quality control and analytical characterization are critical when working with methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to ensure the compound's purity and identity. These methods are essential for meeting regulatory standards and guaranteeing the reproducibility of research findings.

In summary, methyl 3-iodo-2-methyl-2H-indazole-6-carboxylate (CAS No. 1363382-86-8) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural attributes, combined with the growing demand for indazole-based therapeutics, make it a subject of ongoing research and innovation. As the scientific community continues to explore its applications, this compound is likely to play an increasingly important role in addressing some of the most pressing health challenges of our time.